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Compound of Interest

Compound Name:
2-Bromo-6-fluorophenylboronic

acid

Cat. No.: B151077 Get Quote

An In-depth Technical Guide on 2-Bromo-6-fluorophenylboronic Acid

This guide provides detailed information on the molecular properties of 2-Bromo-6-
fluorophenylboronic acid, a compound of interest for researchers, scientists, and

professionals in drug development.

Core Molecular Data
The fundamental molecular characteristics of 2-Bromo-6-fluorophenylboronic acid are

summarized below. This data is essential for a variety of experimental and analytical

procedures.

Property Value

Molecular Formula C6H5BBrFO2[1][2][3]

Molecular Weight 218.82 g/mol [1][2][3]

CAS Number 913835-80-0[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Bromo-6-
fluorophenylboronic acid are typically proprietary to the manufacturers or are published in
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peer-reviewed chemical literature. For specific experimental procedures, it is recommended to

consult scientific databases and publications from chemical suppliers such as Sigma-Aldrich,

Matrix Scientific, or Synblock. These sources often provide documentation including

Certificates of Analysis (COA), and Safety Data Sheets (SDS) which may contain handling and

storage protocols.

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Relationship between the compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Bromo-6-fluorophenylboronic acid molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151077#2-bromo-6-fluorophenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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